2-[(5-Amino-4-ethoxy-2-methylphenyl)amino]ethanol

• CAS No.: 173552-25-5
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 2-(5-amino-4-ethoxy-2-methylanilino)ethanol
• InChI: InChI=1S/C11H18N2O2/c1-3-15-11-6-8(2)10(7-9(11)12)13-4-5-14/h6-7,13-14H,3-5,12H2,1-2H3
• InChI Key: PGEXMECQYPDJCL-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C(=C1)C)NCCO)N
• Synonyms: Ethanol, 2-[(5-amino-4-ethoxy-2-methylphenyl)amino]- (9CI)

Description

2-[(5-Amino-4-ethoxy-2-methylphenyl)amino]ethanol, also known as this compound, is a useful research compound. Its molecular formula is C11H18N2O2 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

644 mg (2.7 mmol) of 2-(2'-hydroxyethyl)amino-5-ethoxy-4-nitrotoluene were hydrogenated with a catalytic amount of palladium/active carbon (5% Pd) in 50 ml methanol. After filtering off the catalyst, the solvent was completely distilled away. 428 mg (76% of theoretical yield) of 4-amino-2-(2'-hydroxyethyl)amino-5-ethoxytoluene were obtained in pure form by thin layer chromatography. The obtained product crystals melted at 128° C.